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Compound of Interest

Compound Name: 1,1-dioxothiane-4-carboxylic acid

Cat. No.: B153541 Get Quote

An In-Depth Technical Guide to 1,1-Dioxothiane-4-Carboxylic Acid for Advanced Research

and Development

Introduction
1,1-Dioxothiane-4-carboxylic acid is a heterocyclic compound featuring a saturated six-

membered ring containing a sulfone group and a carboxylic acid substituent. This unique

combination of a highly polar sulfone moiety and an ionizable carboxylic acid group makes it a

molecule of significant interest in medicinal chemistry and materials science. The rigid cyclic

backbone constrains the molecular conformation, while the functional groups provide key

interaction points for biological targets or polymer synthesis. This guide provides a

comprehensive overview of its nomenclature, physicochemical properties, synthesis, and

applications, tailored for researchers and drug development professionals.

Chemical Identity: IUPAC Nomenclature and
Synonyms
The systematic naming of chemical structures is governed by the International Union of Pure

and Applied Chemistry (IUPAC) to ensure unambiguous identification.[1][2][3][4] The correct

IUPAC name for this compound is 1,1-dioxothiane-4-carboxylic acid.[5][6]

The molecule is also known by several synonyms in commercial and academic literature.

Understanding these is crucial for comprehensive literature searches and material sourcing.
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Common Synonyms:

Tetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide[5][6][7][8]

1,1-Dioxo-1-thiane-4-carboxylic acid[5]

1,1-Dioxo-hexahydro-1λ⁶-thiopyran-4-carboxylic acid[5]

Tetrahydrothiopyran-4-carboxylic acid 1,1-dioxide[5][7]

Key Identifier:

CAS Number: 64096-87-3[5][6][7][8][9]

Chemical Structure Diagram
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Start: Ethyl tetrahydro-2H-
thiopyran-4-carboxylate

Step 1: Oxidation
(e.g., H₂O₂ in Acetic Acid)

Intermediate:
Ethyl 1,1-dioxothiane-4-carboxylate

Step 2: Base Hydrolysis
(e.g., NaOH, H₂O/EtOH)

Acidification
(HCl)

Final Product:
1,1-Dioxothiane-4-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. List of carboxylic acids - Wikipedia [en.wikipedia.org]

2. youtube.com [youtube.com]

3. youtube.com [youtube.com]

4. chem.libretexts.org [chem.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b153541?utm_src=pdf-body-img
https://www.benchchem.com/product/b153541?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/List_of_carboxylic_acids
https://www.youtube.com/watch?v=EEj2-RZZCGE
https://www.youtube.com/watch?v=Uy2Wh9e0ABs
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Nomenclature_of_Carboxylic_Acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Tetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide | C6H10O4S | CID 1491755 -
PubChem [pubchem.ncbi.nlm.nih.gov]

6. buildingblock.bocsci.com [buildingblock.bocsci.com]

7. echemi.com [echemi.com]

8. Tetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide | CAS 64096-87-3 | Chemical-
Suppliers [chemical-suppliers.eu]

9. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [1,1-dioxothiane-4-carboxylic acid IUPAC name and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153541#1-1-dioxothiane-4-carboxylic-acid-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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